Cas no 114833-91-9 (Pyrimidine,4,6-di-1H-pyrazol-1-yl-)

Pyrimidine,4,6-di-1H-pyrazol-1-yl- Properties

Names and Identifiers

• Pyrimidine,4,6-di-1H-pyrazol-1-yl-
• 4,6-di(pyrazol-1-yl)pyrimidine
• 2,6-bis(pyrazol-1-yl)pyrimidine
• 4,6-Bis(1H-pyrazol-1-yl)pyrimidine
• 4,6-bis(1-pyrazolyl)pyrimidine
• 4,6-bis(pyrazol-1-yl)pyrimidine
• 4,6-bis(pyrazolyl)pyrimidine
• 4,6-di(1-pyrazolyl)pyrimidine
• AC1MJ85Z
• LS-134696
• Pyrimidine, 4,6-bis(1H-pyrazol-1-yl)-
• SureCN9521570
• SCHEMBL9521570
• CHEMBL4574125
• 4,6-Di-1H-pyrazol-1-ylpyrimidine
• DTXSID40150876
• AKOS025158414
• IO-21
• 114833-91-9
• +Expand

• InChIKey： ITORZLJASZQARK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N6/c1-3-13-15(5-1)9-7-10(12-8-11-9)16-6-2-4-14-16/h1-8H
• SMILES： C1C=NN(C2N=CN=C(N3C=CC=N3)C=2)C=1

Computed Properties

• Exact Mass: 212.08124
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 212.08104428g/mol
• Heavy Atom Count: 16
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.42